Cas no 65094-22-6 (1-[[bromo(difluoro)methyl]-ethoxy-phosphoryl]oxyethane)

1-[[bromo(difluoro)methyl]-ethoxy-phosphoryl]oxyethane Properties

Names and Identifiers

• Diethyl (bromodifluoromethyl)phosphonate
• Bromodifluoromethyl diethyl phosphonate~Diethyl bromodifluoromethanephosphonate
• Bromodifluoromethyl diethylphosphonate
• 1-[[bromo(difluoro)methyl]-ethoxyphosphoryl]oxyethane
• Diethyl bromodifluoromethanephosphonate
• Diethyl Bromodifluoromethylphosphonate
• (Bromodifluoromethyl)phosphonic acid diethyl ester
• (Bromodifluoromethyl)phosphonic Acid Diethyl Ester
• 1-[[bromo(difluoro)methyl]-ethoxy-phosphoryl]oxyethane
• CHEMBL5181377
• PB43217
• 1-[(bromo-difluoromethyl)-ethoxyphosphoryl]oxyethane
• Diethyl (bromodifluoromethyl)phosphonate, 96%
• MFCD00069118
• AMY7126
• FT-0600930
• DTXSID40215398
• A834968
• C5H10BrF2O3P
• 1-[[bromo(difluoro)methyl]-ethoxy-phosphoryl]oxyethane;Diethyl (Bromodifluoromethyl)phosphonate
• diethyl[bromo(difluoro)methyl]phosphonate
• AS-63912
• 65094-22-6
• (bromo-difluoro-methyl)-phosphonic acid diethyl ester
• BCP32222
• diethyl [bromo(difluoro)methyl]phosphonate
• SY025698
• diethyl(bromodifluoromethyl)phosphonate
• Diethyl bromodifluoromethanephosphonate;Bromodifluoromethyl diethyl phosphonate
• Phosphonic acid, (bromodifluoromethyl)-, diethyl ester
• CS-W007406
• diethyl bromodifluoromethanephosphonate
• AKOS005762910
• (bromodifluoromethyl)phosphonic acid diethyl ester
• J-520302
• SCHEMBL263167
• 1-BUTANEPHOSPHONICACID
• diethyl bromodifluoromethylphosphonate
• EN300-79518
• D3071
• P-(Bromodifluoromethyl)phosphonic Acid Diethyl Ester; (Bromodifluoromethyl)phosphonic Acid Diethyl Ester;
• STL557756
• DB-254442
• BBL103946
• +Expand

• MDL： MFCD00069118
• InChIKey： QRADKVYIJIAENZ-UHFFFAOYSA-N
• Inchi： 1S/C5H10BrF2O3P/c1-3-10-12(9,11-4-2)5(6,7)8/h3-4H2,1-2H3
• SMILES： CCOP(=O)(OCC)C(F)(F)Br
• BRN： 1944045

Computed Properties

• Exact Mass: 265.9519g/mol
• Surface Charge: 0
• XLogP3: 1.8
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 5
• Monoisotopic Mass: 265.9519g/mol
• Monoisotopic Mass: 265.9519g/mol
• Topological Polar Surface Area: 35.5Ų
• Heavy Atom Count: 12
• Complexity: 178
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 3.19770
• PSA: 45.34000
• Refractive Index: n20/D 1.417(lit.)
• Water Partition Coefficient: Not miscible or difficult to mix in water.
• Boiling Point: 102°C/16mmHg(lit.)
• Flash Point: Fahrenheit: >235.4 ° f
  Celsius: >113 ° c
  
• Color/Form: Colorless liquid.
• Solubility: Insoluble in water.
• Density: 1.503 g/mL at 25 °C(lit.)

1-[[bromo(difluoro)methyl]-ethoxy-phosphoryl]oxyethane Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S26;S36/37/39
• Safety Instruction： S26-S36/37/39
• Packing Group：III
• Packing Group：III
• Risk Phrases：R21/22; R36/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：3278
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C
• PackingGroup：III
• Risk Phrases： R21/22: harmful by skin contact and careless swallowing.
• HazardClass：IRRITANT, IRRITANT-HARMFUL

1-[[bromo(difluoro)methyl]-ethoxy-phosphoryl]oxyethane Customs Data

• HS CODE：2931900090
• Customs Data：

  China Customs Code:

  2931900090

  Overview:

  2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

  Summary:

  2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%